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Compound of Interest

Compound Name: 4-Amino-2-ethylpyridine
CAS No.: 50826-64-7
Cat. No.: B1313794

Get Quote

\ J

CAS Number: 50826-64-7 Synonyms: 2-Ethylpyridin-4-amine; 4-Amino-2-ethylpyridine; 2-
Ethyl-4-aminopyridine.[1][2]

Executive Summary & Chemical Identity

4-Amino-2-ethylpyridine is a functionalized pyridine derivative serving as a critical
intermediate in the synthesis of pharmaceutical agents, particularly kinase inhibitors and
antitubercular drugs. Distinguished by its 4-amino substitution pattern, it acts as a versatile
nucleophile and hydrogen bond donor/acceptor in medicinal chemistry scaffolds.

Critical Distinction: Researchers must distinguish this compound from its isomer, 2-Amino-4-
ethylpyridine (CAS 33252-32-3). The position of the amino group (C4 vs. C2) drastically alters
the electronic properties and reactivity profile; the C4-amino isomer is significantly more
nucleophilic at the ring nitrogen due to resonance contribution.

Physicochemical Data Table
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Property Value Note
Molecular Formula C7H10N:2
Molecular Weight 122.17 g/mol
Appearance Off-white to pale yellow solid Light sensitive
Melting Point 65—69 °C (Predicted) Varies by crystal form
Boiling Point 260-265 °C (760 mmHg)

o Highly basic due to 4-NH:z
pKa ~9.1 (Pyridine N)

resonance
N Soluble in MeOH, DMSO, ) )
Solubility Sparingly soluble in water
DCM

LogP 0.90 Lipophilic building block

Synthetic Methodology

The most robust and scalable synthesis of 4-amino-2-ethylpyridine avoids direct amination of
the pyridine ring, which is electronically unfavorable. Instead, it utilizes the N-oxide activation
pathway, a self-validating protocol that ensures regioselectivity at the C4 position.

Core Synthesis Protocol: The N-Oxide Route

This workflow proceeds from commercially available 2-ethylpyridine.
Step 1: N-Oxidation

o Reagents: 2-Ethylpyridine, Hydrogen Peroxide (30%), Acetic Acid.

e Mechanism: Electrophilic attack of the peracid on the pyridine nitrogen.
e Outcome: Formation of 2-ethylpyridine-N-oxide.

Step 2: Nitration

e Reagents: Fuming HNOs, Conc. H2S0a4.[3]
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e Mechanism: Electrophilic aromatic substitution. The N-oxide group directs the nitro group to
the C4 position (para-like) due to the back-donation of the oxygen lone pair, overriding the
deactivating effect of the ring nitrogen.

e Outcome: 2-Ethyl-4-nitropyridine-N-oxide.[1]
Step 3: Reduction
¢ Reagents: Iron powder (Fe), Acetic Acid (AcOH) or Hydrogenation (Hz, Pd/C).

e Mechanism: Sequential reduction of the nitro group to the amine and deoxygenation of the
N-oxide.

o Outcome: 4-Amino-2-ethylpyridine (Target).

Synthesis Visualization (Graphviz)
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Caption: Regioselective synthesis pathway utilizing N-oxide activation to install the amino
group at the C4 position.

Applications in Drug Development

The 4-aminopyridine moiety is a "privileged structure™ in medicinal chemistry.

Kinase Inhibitor Scaffolds

The 2-ethyl-4-aminopyridine motif serves as a crucial hinge-binding element.

e Mechanism: The pyridine nitrogen acts as a hydrogen bond acceptor, while the exocyclic
amino group acts as a hydrogen bond donor. This "donor-acceptor” motif mimics the adenine
ring of ATP, allowing the molecule to bind competitively to the ATP-binding pocket of kinases.
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» Steric Control: The 2-ethyl group provides steric bulk that can induce selectivity by clashing
with the "gatekeeper"” residues in specific kinase isoforms, differentiating it from the smaller
2-methyl analogs.

Super-Nucleophilic Catalysts (DMAP Analogs)
While 4-dimethylaminopyridine (DMAP) is a tertiary amine, 4-amino-2-ethylpyridine is a
primary amine precursor.

» Derivatization: It can be alkylated to form 4-(dialkylamino)-2-ethylpyridines.

o Utility: These derivatives act as acylation catalysts. The electron-donating ethyl group at C2
increases the basicity and nucleophilicity of the pyridine nitrogen relative to unsubstituted 4-
aminopyridine, potentially enhancing catalytic turnover in esterification reactions.

Antitubercular Research

Structural analogs of Ethionamide (2-ethylthioisonicotinamide) often utilize the 2-ethylpyridine
core. 4-Amino-2-ethylpyridine is used in Structure-Activity Relationship (SAR) studies to
probe the electronic requirements of the EthA enzyme activation pathway in Mycobacterium
tuberculosis.

Handling & Safety Protocols (SDS Summary)

Signal Word:WARNING

Hazard Class H-Code Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[2]
Skin Corrosion/Irritation H315 Causes skin irritation.[2]

Causes serious eye damage.

Serious Eye Damage H318 2]

' May cause respiratory
STOT - Single Exposure H335 o
irritation.[2]

Storage Protocol:
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+ Atmosphere: Store under inert gas (Argon or Nitrogen). The amino group is susceptible to
oxidation over time.[4]

e Temperature: 2—-8 °C (Refrigerated).
 Light: Protect from light to prevent photochemical degradation (browning).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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